Cas no 1332529-76-6 ((2-methyl-2,3-dihydro-1H-indol-1-yl)acetic acid hydrochloride)

• Product Name: (2-methyl-2,3-dihydro-1H-indol-1-yl)acetic acid hydrochloride
• CAS No: 1332529-76-6
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD13250081
• CID: 4588720
• Update Time: 2025-07-02

(2-methyl-2,3-dihydro-1H-indol-1-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-methyl-2,3-dihydro-1H-indol-1-yl)acetic acid hydrochloride

• MDL： MFCD13250081
• Inchi： 1S/C11H13NO2.ClH/c1-8-6-9-4-2-3-5-10(9)12(8)7-11(13)14;/h2-5,8H,6-7H2,1H3,(H,13,14);1H
• InChI Key： HHQNQTXLGAOMIC-UHFFFAOYSA-N
• SMILES： C(N1C(CC2=CC=CC=C12)C)C(=O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on (2-methyl-2,3-dihydro-1H-indol-1-yl)acetic acid hydrochloride

Comprehensive Overview of (2-methyl-2,3-dihydro-1H-indol-1-yl)acetic acid hydrochloride (CAS No. 1332529-76-6)

(2-methyl-2,3-dihydro-1H-indol-1-yl)acetic acid hydrochloride (CAS No. 1332529-76-6) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole acetic acid derivative structure, is often explored for its potential applications in drug development and therapeutic interventions. Researchers are particularly interested in its molecular interactions and pharmacokinetic properties, which make it a candidate for further studies in various medical fields.

The compound's hydrochloride salt form enhances its solubility and stability, making it more suitable for laboratory and industrial applications. Its CAS number 1332529-76-6 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. The growing interest in indole derivatives and their biological activities has propelled this compound into the spotlight, especially in discussions about novel pharmacophores and drug design strategies.

In recent years, the demand for specialty chemicals like (2-methyl-2,3-dihydro-1H-indol-1-yl)acetic acid hydrochloride has surged, driven by advancements in precision medicine and biotechnology. Users searching for terms such as "indole acetic acid derivatives" or "CAS 1332529-76-6 applications" often seek insights into its synthesis, purity standards, and potential uses. This aligns with broader trends in the scientific community, where there is a heightened focus on small molecule therapeutics and their role in addressing unmet medical needs.

From a technical perspective, the compound's molecular structure features a 2-methyl-2,3-dihydro-1H-indole core, which is functionalized with an acetic acid group. This configuration is critical for its interactions with biological targets, such as enzymes or receptors. Researchers have also investigated its potential as a building block for more complex molecules, leveraging its modularity in organic synthesis. These attributes make it a valuable tool in medicinal chemistry and drug discovery pipelines.

The compound's relevance extends to academic and industrial settings, where it is frequently cited in studies exploring structure-activity relationships (SAR). Its hydrochloride salt form is particularly advantageous for formulation development, as it improves bioavailability and ease of handling. As the scientific community continues to explore new chemical entities (NCEs), compounds like (2-methyl-2,3-dihydro-1H-indol-1-yl)acetic acid hydrochloride remain at the forefront of innovation.

In conclusion, (2-methyl-2,3-dihydro-1H-indol-1-yl)acetic acid hydrochloride (CAS No. 1332529-76-6) represents a versatile and promising compound in modern research. Its applications span from pharmaceutical development to biochemical assays, reflecting its broad utility. As interest in targeted therapies and personalized medicine grows, this compound is likely to play an increasingly important role in shaping future scientific breakthroughs.